Boceprevir Metabolite M4
Boceprevir Metabolite M4
Brand Name:
Vulcanchem
CAS No.:
816444-90-3
VCID:
VC0127698
InChI:
InChI=1S/C19H33N3O4/c1-17(2,3)13(20-16(26)21-18(4,5)6)14(23)22-9-10-11(19(10,7)8)12(22)15(24)25/h10-13H,9H2,1-8H3,(H,24,25)(H2,20,21,26)/t10-,11-,12-,13+/m0/s1
SMILES:
CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC(C)(C)C)C(=O)O)C
Molecular Formula:
C19H33N3O4
Molecular Weight:
367.5 g/mol
Boceprevir Metabolite M4
CAS No.: 816444-90-3
Reference Standards
VCID: VC0127698
Molecular Formula: C19H33N3O4
Molecular Weight: 367.5 g/mol
| CAS No. | 816444-90-3 |
|---|---|
| Product Name | Boceprevir Metabolite M4 |
| Molecular Formula | C19H33N3O4 |
| Molecular Weight | 367.5 g/mol |
| IUPAC Name | (1R,2S,5S)-3-[(2S)-2-(tert-butylcarbamoylamino)-3,3-dimethylbutanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H33N3O4/c1-17(2,3)13(20-16(26)21-18(4,5)6)14(23)22-9-10-11(19(10,7)8)12(22)15(24)25/h10-13H,9H2,1-8H3,(H,24,25)(H2,20,21,26)/t10-,11-,12-,13+/m0/s1 |
| Standard InChIKey | ODCGBMOBUUHGRG-ZDEQEGDKSA-N |
| Isomeric SMILES | CC1([C@@H]2[C@H]1[C@H](N(C2)C(=O)[C@H](C(C)(C)C)NC(=O)NC(C)(C)C)C(=O)O)C |
| SMILES | CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC(C)(C)C)C(=O)O)C |
| Canonical SMILES | CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC(C)(C)C)C(=O)O)C |
| Synonyms | (1R,2S,5S)-3-[(2S)-2-[[[[1,1-Dimethylethyl]amino]carbonyl]amino]-3,3-dimethyl-1-oxobutyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid; |
| PubChem Compound | 11530743 |
| Last Modified | Nov 11 2021 |
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